Cas no 100191-28-4 (4-Chloro-3-nitrobenzenethiol)

• Product Name: 4-Chloro-3-nitrobenzenethiol
• CAS No: 100191-28-4
• MF: C₆H₄ClNO₂S
• MW: 189.619459152222
• CID: 3033764
• PubChem ID: 24721179
• Update Time: 2025-07-31

4-Chloro-3-nitrobenzenethiol Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-3-NITROBENZENETHIOL
• 4-chloro-3-nitrophenyl hydrosulfide
• 4-chloro-3-nitrothiophenol
• 4-chloro-3-nitrobenzene-1-thiol
• SCHEMBL4298089
• IAYMABJPMMKXFR-UHFFFAOYSA-N
• CS-0439642
• AKOS006278108
• 100191-28-4
• FC66211
• MFCD03428541
• 4-Chloro-3-nitrobenzenethiol

• Inchi： 1S/C6H4ClNO2S/c7-5-2-1-4(11)3-6(5)8(9)10/h1-3,11H
• InChI Key： IAYMABJPMMKXFR-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1[N+](=O)[O-])S

Computed Properties

• Exact Mass: 188.965127g/mol
• Monoisotopic Mass: 188.965127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.8
• Molecular Weight: 189.62g/mol

4-Chloro-3-nitrobenzenethiol Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes